Cas no 1895195-20-6 (1-{3-(difluoromethoxy)phenylmethyl}cyclopropan-1-ol)

• Product Name: 1-{3-(difluoromethoxy)phenylmethyl}cyclopropan-1-ol
• CAS No: 1895195-20-6
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6360518
• PubChem ID: 117305201
• Update Time: 2025-06-11

1-{3-(difluoromethoxy)phenylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{3-(difluoromethoxy)phenylmethyl}cyclopropan-1-ol
• EN300-1954982
• 1895195-20-6
• 1-{[3-(difluoromethoxy)phenyl]methyl}cyclopropan-1-ol

• Inchi： 1S/C11H12F2O2/c12-10(13)15-9-3-1-2-8(6-9)7-11(14)4-5-11/h1-3,6,10,14H,4-5,7H2
• InChI Key： RPXALCODSYRSPQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)CC1(CC1)O)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-{3-(difluoromethoxy)phenylmethyl}cyclopropan-1-ol

Comprehensive Overview of 1-{3-(difluoromethoxy)phenylmethyl}cyclopropan-1-ol (CAS No. 1895195-20-6)

1-{3-(difluoromethoxy)phenylmethyl}cyclopropan-1-ol (CAS No. 1895195-20-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of cyclopropanol derivatives, which are known for their versatility in synthetic chemistry and drug development. Its molecular structure incorporates a difluoromethoxy group, a moiety increasingly explored in modern medicinal chemistry for its ability to enhance metabolic stability and bioavailability.

The growing interest in fluorinated compounds like 1-{3-(difluoromethoxy)phenylmethyl}cyclopropan-1-ol stems from their ability to mimic biological molecules while offering improved pharmacokinetic properties. Researchers are particularly intrigued by its potential role in the development of central nervous system (CNS) therapeutics, as the cyclopropane ring and difluoromethoxy group may influence blood-brain barrier penetration. This aligns with current industry trends focusing on neurodegenerative disease treatments and precision medicine approaches.

From a synthetic chemistry perspective, CAS No. 1895195-20-6 represents an interesting case study in stereoselective synthesis. The presence of both the cyclopropanol moiety and difluoromethoxybenzyl group creates challenges in controlling stereochemistry during synthesis, making it a valuable target for methodological development. Recent publications have highlighted novel approaches to constructing such architectures using transition metal catalysis and organofluorine chemistry techniques.

The compound's physicochemical properties warrant special consideration. The difluoromethoxy substituent significantly impacts the molecule's lipophilicity (logP) and hydrogen bonding capacity, factors crucial for drug design. Computational studies suggest this derivative may exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles compared to non-fluorinated analogs, addressing one of the pharmaceutical industry's persistent challenges in small molecule drug development.

In agrochemical applications, derivatives of 1-{3-(difluoromethoxy)phenylmethyl}cyclopropan-1-ol have shown promise as potential plant growth regulators or pesticide intermediates. The fluorine atoms in the structure may contribute to enhanced stability against environmental degradation, a property highly valued in modern sustainable agriculture solutions. This connects with growing consumer demand for eco-friendly crop protection products and reduced environmental persistence.

Analytical characterization of CAS No. 1895195-20-6 typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. The compound's spectral signatures, especially the distinctive fluorine coupling patterns, serve as valuable teaching examples in spectral interpretation courses and research methodology papers.

Ongoing research explores the compound's potential in material science applications, particularly as a building block for fluorinated polymers with unique dielectric properties. The combination of rigid cyclopropane and flexible difluoromethoxy components may yield materials with interesting thermal and mechanical characteristics, relevant to electronic device fabrication and specialty coatings.

From a safety and handling perspective, while 1-{3-(difluoromethoxy)phenylmethyl}cyclopropan-1-ol is not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. Material Safety Data Sheets (MSDS) should be consulted for specific handling requirements, particularly regarding chemical stability and storage conditions.

The commercial availability of CAS No. 1895195-20-6 remains limited, reflecting both the compound's specialized nature and the challenges in its synthesis. However, several custom synthesis providers and contract research organizations have included it in their catalogs, responding to growing research interest. Pricing and availability data suggest it occupies a niche position in the fine chemicals market.

Future research directions for this compound class may focus on exploring its biological activity profiles through high-throughput screening, optimizing synthetic routes for scale-up production, and investigating its potential as a chiral auxiliary or ligand in asymmetric synthesis. The continued evolution of fluorine chemistry methodologies will likely open new possibilities for structural modifications of this interesting scaffold.